Cas no 1804874-82-5 (Ethyl 4-cyano-2-fluoro-6-methylbenzoate)

• Product Name: Ethyl 4-cyano-2-fluoro-6-methylbenzoate
• CAS No: 1804874-82-5
• MF: C₁₁H₁₀FNO₂
• MW: 207.201006412506
• CID: 5004057
• Update Time: 2025-11-05

Ethyl 4-cyano-2-fluoro-6-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-2-fluoro-6-methylbenzoate

• Inchi： 1S/C11H10FNO2/c1-3-15-11(14)10-7(2)4-8(6-13)5-9(10)12/h4-5H,3H2,1-2H3
• InChI Key： JDXVVRUFLYYSQU-UHFFFAOYSA-N
• SMILES： FC1=CC(C#N)=CC(C)=C1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 284
• XLogP3: 2.3
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 4-cyano-2-fluoro-6-methylbenzoate

Research Brief on Ethyl 4-cyano-2-fluoro-6-methylbenzoate (CAS: 1804874-82-5): Recent Advances and Applications

Ethyl 4-cyano-2-fluoro-6-methylbenzoate (CAS: 1804874-82-5) is a fluorinated benzoate derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. Recent studies have highlighted its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents targeting various diseases. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in medicine.

One of the most notable advancements in the study of Ethyl 4-cyano-2-fluoro-6-methylbenzoate is its incorporation into the synthesis of novel kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with cancer and inflammatory diseases. Researchers have successfully utilized this compound as a building block to develop potent and selective inhibitors targeting specific kinases, such as EGFR and VEGFR. These inhibitors have shown promising results in preclinical studies, demonstrating significant anti-proliferative effects against various cancer cell lines.

In addition to its role in kinase inhibitor development, Ethyl 4-cyano-2-fluoro-6-methylbenzoate has also been explored for its potential in medicinal chemistry. Recent studies have demonstrated its utility in the design of prodrugs and other bioactive molecules. For instance, its fluorinated aromatic ring and cyano group make it an attractive scaffold for modifying pharmacokinetic properties, such as metabolic stability and membrane permeability. These modifications are crucial for enhancing the efficacy and safety profiles of potential drug candidates.

The synthesis of Ethyl 4-cyano-2-fluoro-6-methylbenzoate has also seen significant improvements in recent years. Researchers have developed more efficient and scalable synthetic routes, reducing production costs and increasing accessibility for further research. One such method involves a multi-step synthesis starting from commercially available precursors, with key steps including fluorination and esterification. These advancements have facilitated the broader application of this compound in both academic and industrial settings.

Looking ahead, the potential applications of Ethyl 4-cyano-2-fluoro-6-methylbenzoate are vast. Ongoing research is exploring its use in the development of next-generation therapeutics, including targeted therapies for rare diseases and personalized medicine. Furthermore, its unique chemical properties make it a valuable tool for probing biological mechanisms and identifying new drug targets. As the field of chemical biology continues to evolve, this compound is expected to play an increasingly important role in bridging the gap between chemistry and medicine.

In conclusion, Ethyl 4-cyano-2-fluoro-6-methylbenzoate (CAS: 1804874-82-5) represents a promising compound with diverse applications in pharmaceutical research and drug development. Its role as a key intermediate in kinase inhibitor synthesis, coupled with its potential in medicinal chemistry, underscores its significance in the field. Continued research and innovation in this area are likely to yield new insights and therapeutic opportunities, further solidifying its place in the chemical biology and pharmaceutical industries.